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Compound of Interest

Compound Name: CLR1501

Cat. No.: B10752240 Get Quote

For immediate reference, CLR1501 is a fluorescent compound and is not radioactive. Disposal

procedures should align with standard protocols for non-hazardous chemical waste, unless

otherwise specified by local regulations. Always consult the Safety Data Sheet (SDS) and

institutional guidelines before proceeding.

This document provides essential safety and logistical information for the proper disposal of

CLR1501, a fluorescent, cancer-selective alkylphosphocholine analog. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring regulatory

compliance.

Summary of Key Information
The following table summarizes critical data for the safe handling and disposal of CLR1501.
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Parameter Value Source

Chemical Name CLR1501 MedchemExpress

Appearance Solid [1]

Radioactivity Not Radioactive [2]

Primary Hazard
Potential for skin and eye

irritation.
General SDS Guidance

Personal Protective Equipment

(PPE)

Safety glasses, gloves, lab

coat.
General SDS Guidance

Spill Cleanup
Absorb with inert material and

dispose of as chemical waste.
General SDS Guidance

Disposal Method

Dispose of as chemical waste

in accordance with local, state,

and federal regulations.

General SDS Guidance

Disposal Protocol
This step-by-step protocol outlines the recommended procedure for the disposal of CLR1501.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Wear standard laboratory PPE, including a lab coat, safety glasses with side shields, and
chemical-resistant gloves.
Conduct all disposal procedures within a well-ventilated area or a chemical fume hood to
minimize inhalation exposure.
Avoid generating dust or aerosols.

2. Waste Segregation:

Do not mix CLR1501 waste with other waste streams, such as radioactive or biohazardous
waste.
Collect all solid waste, including contaminated consumables (e.g., pipette tips, microfuge
tubes), in a dedicated, clearly labeled hazardous waste container.
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For solutions containing CLR1501, collect in a sealed, properly labeled hazardous liquid
waste container.

3. Decontamination of Working Surfaces:

Following the completion of work and disposal procedures, decontaminate all work surfaces
with a suitable laboratory disinfectant or cleaning agent.
Dispose of all cleaning materials (e.g., wipes, absorbent pads) as solid chemical waste.

4. Waste Container Labeling and Storage:

Ensure all waste containers are clearly and accurately labeled with "Hazardous Waste" and
the full chemical name "CLR1501".
Store waste containers in a designated, secure area away from incompatible materials.

5. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.
Do not dispose of CLR1501 down the drain or in the regular trash.

CLR1501 Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of CLR1501.
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CLR1501 Disposal Workflow

Preparation

Procedure

Final Steps

Start: CLR1501 Waste Generated

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste
(Solid vs. Liquid)

Label Waste Containers
('Hazardous Waste', 'CLR1501')

Decontaminate Work Area

Store Waste in Designated Area

Contact EHS for Pickup

End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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